1-(2-(Dimethylamino)ethyl)piperidine-4-carboxylic acid
Overview
Description
1-(2-(Dimethylamino)ethyl)piperidine-4-carboxylic acid (DMAPCA) is an organic compound that has a wide range of applications in synthetic and medicinal chemistry. It is a versatile reagent used in organic synthesis, enabling the formation of a variety of carbon-carbon and carbon-heteroatom bonds. DMAPCA is also a useful tool in the study of biochemical and physiological processes, as it has been found to have a number of effects on the body, including modulation of enzyme activity and modulation of neurotransmitter receptors.
Scientific Research Applications
Chemical Resolution and Structural Analysis
- (Hockless et al., 1995) demonstrated the resolution of pipecolic acid by fractional crystallisation of diastereomeric palladium(II) complexes containing orthometallated derivatives of 1-(2-(Dimethylamino)ethyl)piperidine-4-carboxylic acid.
Synthesis of Heterocyclic Compounds
- (Obydennov et al., 2014) used a similar compound in the synthesis of pyran carboxylates and pyridazine carboxylic acids through a deformylative rearrangement.
Application in Medicinal Chemistry
- (Hayashi et al., 1998) explored the compound in the development of potent and orally active fibrinogen receptor antagonists.
Use in Peptide Chemistry
- (Chantreux et al., 1984) discussed its use in peptide chemistry as a carboxyl-protecting group.
Heterocyclic Syntheses and Chemical Transformations
- (Alnajjar et al., 2008) and (Albreht et al., 2009) reported its use in creating diverse heterocyclic structures.
Synthesis of Piperidine Derivatives
- (Rehman et al., 2018) focused on synthesizing piperidine derivatives for potential anticancer applications.
Cannabinoid Receptor Research
- (Khurana et al., 2014) used a related compound to improve allosteric parameters for the cannabinoid receptor 1.
Synthesis of Anticancer Agents
- (Vosooghi et al., 2010) reported on synthesizing a series of chromenes with significant cytotoxic activities against human tumor cell lines.
Analysis of Crystal Structure
- (Richter et al., 2009) analyzed the crystal structure of a compound derived from 1-(2-(Dimethylamino)ethyl)piperidine-4-carboxylic acid.
properties
IUPAC Name |
1-[2-(dimethylamino)ethyl]piperidine-4-carboxylic acid |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H20N2O2/c1-11(2)7-8-12-5-3-9(4-6-12)10(13)14/h9H,3-8H2,1-2H3,(H,13,14) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YKTSYYVNSMTHNA-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)CCN1CCC(CC1)C(=O)O |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H20N2O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
200.28 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-(2-(Dimethylamino)ethyl)piperidine-4-carboxylic acid | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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